(Z)-Methyl 2-((3-oxoisobenzofuran-1(3H)-ylidene)methyl)hydrazinecarboxylate

• IUPAC Name: methyl N-[(E)-(3-hydroxy-2-benzofuran-1-yl)methylideneamino]carbamate
• InChI: InChI=1S/C11H10N2O4/c1-16-11(15)13-12-6-9-7-4-2-3-5-8(7)10(14)17-9/h2-6,14H,1H3,(H,13,15)/b12-6+
• InChI Key: AZLLDAUWNPWZIV-WUXMJOGZSA-N
• Canonical SMILES: COC(=O)NN=CC1=C2C=CC=CC2=C(O1)O
• Isomeric SMILES: COC(=O)N/N=C/C1=C2C=CC=CC2=C(O1)O
• Molecular Formula: C11H10N2O4
• Molecular Weight: 234.21 g/mol

Description

(Z)-Methyl 2-((3-oxoisobenzofuran-1(3H)-ylidene)methyl)hydrazinecarboxylate, or (Z)-Methyl 2-((3-oxoisobenzofuran-1(3H)-ylidene)methyl)hydrazylate, is an important organic compound that has been used in a variety of scientific research applications. It is an arylhydrazone derivative, and its structure is characterized by a methyl group attached to the nitrogen atom of the hydrazone group. This compound has been used in a wide range of research applications, including biochemistry, pharmacology, and laboratory experiments.

Scientific Research Applications

Synthesis and Characterization

• The compound has been used in the synthesis of various heterocyclic compounds, demonstrating its versatility as a precursor in organic synthesis. For instance, reactions involving hydrazine derivatives have led to the creation of novel pyrazole, pyridazinone, and chromen-4-one derivatives, showcasing the compound's utility in developing potentially bioactive molecules (Kormanov et al., 2017), (Hassan et al., 2014), (Pervaram et al., 2018).

Anticancer Research

• It has been evaluated for anticancer potential, where synthesized derivatives displayed moderate activity against cancer cell lines. This highlights its importance in the development of new chemotherapeutic agents (Chaudhary et al., 2023).

Material Science and Molecular Self-Assembly

• Research has explored its use in material science, particularly in the self-assembly of molecules with potential applications in nanotechnology and molecular electronics. The structural versatility offered by such compounds opens up new avenues for designing complex molecular architectures (Liu et al., 2008).